Cas no 54266-38-5 ((2-Hydroxyethyl)ammonium 2-mercaptopropionate)

• Product Name: (2-Hydroxyethyl)ammonium 2-mercaptopropionate
• CAS No: 54266-38-5
• MF: C₅H₁₃NO₃S
• MW: 167.226620435715
• CID: 374453
• PubChem ID: 6452961
• Update Time: 2025-04-19

(2-Hydroxyethyl)ammonium 2-mercaptopropionate Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxyethyl)ammonium 2-mercaptopropionate
• 2-hydroxyethylazanium,2-sulfanylpropanoate
• 2-hydroxyethanaminium 2-sulfanylpropanoate
• EINECS 259-050-9
• NS00089780
• 2-hydroxyethylazanium;2-sulfanylpropanoate
• 54266-38-5

• Inchi： 1S/C3H6O2S.C2H7NO/c1-2(6)3(4)5;3-1-2-4/h2,6H,1H3,(H,4,5);4H,1-3H2
• InChI Key： KNRGNPYMOIKFMS-UHFFFAOYSA-N
• SMILES： SC(C(=O)[O-])C.OCC[NH3+]

Computed Properties

• Exact Mass: 167.06169
• Monoisotopic Mass: 167.061614
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 66.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89

Experimental Properties

• Boiling Point: 205.3°C at 760 mmHg
• Flash Point: 87°C
• PSA: 88